molecular formula C16H23ClN2O3 B5610604 methyl 4-{[3-(1-piperidinyl)propanoyl]amino}benzoate hydrochloride

methyl 4-{[3-(1-piperidinyl)propanoyl]amino}benzoate hydrochloride

Cat. No. B5610604
M. Wt: 326.82 g/mol
InChI Key: IVGKSTJDELMMQR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl 4-{[3-(1-piperidinyl)propanoyl]amino}benzoate hydrochloride, also known as MPMP, is a chemical compound that belongs to the class of piperidine derivatives. MPMP has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of methyl 4-{[3-(1-piperidinyl)propanoyl]amino}benzoate hydrochloride is not fully understood. However, it has been suggested that this compound exerts its pharmacological effects by modulating the activity of neurotransmitters in the central nervous system. This compound has been shown to enhance the activity of GABA, an inhibitory neurotransmitter, and inhibit the activity of glutamate, an excitatory neurotransmitter.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the release of pro-inflammatory cytokines, such as TNF-α and IL-1β, and increase the release of anti-inflammatory cytokines, such as IL-10. This compound has also been shown to reduce the expression of COX-2, an enzyme involved in the production of prostaglandins, which are involved in pain and inflammation.

Advantages and Limitations for Lab Experiments

Methyl 4-{[3-(1-piperidinyl)propanoyl]amino}benzoate hydrochloride has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been shown to have a high degree of stability. However, this compound is a relatively new compound, and there is still much to be learned about its pharmacological properties. In addition, more research is needed to determine the optimal dosage and administration route for this compound.

Future Directions

There are many potential future directions for the study of methyl 4-{[3-(1-piperidinyl)propanoyl]amino}benzoate hydrochloride. One area of research could focus on the development of new synthetic methods for this compound that are more efficient and environmentally friendly. Another area of research could focus on the development of new therapeutic applications for this compound, such as the treatment of anxiety and depression. Additionally, more research is needed to determine the long-term safety and efficacy of this compound.

Synthesis Methods

The synthesis of methyl 4-{[3-(1-piperidinyl)propanoyl]amino}benzoate hydrochloride involves the reaction between 4-aminobenzoic acid and 3-(1-piperidinyl)propanoyl chloride in the presence of a suitable solvent. The reaction mixture is then treated with methyl iodide to obtain the final product. The purity of this compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

Methyl 4-{[3-(1-piperidinyl)propanoyl]amino}benzoate hydrochloride has been extensively studied for its potential therapeutic applications. It has been shown to possess anticonvulsant, analgesic, and anti-inflammatory properties. This compound has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and depression. In addition, this compound has been studied for its potential use as a local anesthetic.

properties

IUPAC Name

methyl 4-(3-piperidin-1-ylpropanoylamino)benzoate;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H22N2O3.ClH/c1-21-16(20)13-5-7-14(8-6-13)17-15(19)9-12-18-10-3-2-4-11-18;/h5-8H,2-4,9-12H2,1H3,(H,17,19);1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IVGKSTJDELMMQR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=CC=C(C=C1)NC(=O)CCN2CCCCC2.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H23ClN2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

326.82 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.